Cas no 93805-13-1 (N,N-Bis(2,4-dinitrophenyl)benzene-1,4-diamine)
93805-13-1 structure
Product Name:N,N-Bis(2,4-dinitrophenyl)benzene-1,4-diamine
CAS No:93805-13-1
MF:C18H12N6O8
MW:440.323283195496
CID:819714
PubChem ID:5239640
Update Time:2025-04-19
N,N-Bis(2,4-dinitrophenyl)benzene-1,4-diamine Chemical and Physical Properties
Names and Identifiers
-
- N,N-Bis(2,4-dinitrophenyl)benzene-1,4-diamine
- N,N'-bis(2,4-dinitrophenyl)benzene-1,4-diamine
- N,N'-bis-(2,4-Dinitrophenyl)benzene-1,4-diamine
- AKOS000493245
- N~1~,N~4~-Bis(2,4-dinitrophenyl)benzene-1,4-diamine
- CHEMBL4450904
- 93805-13-1
- EINECS 298-494-8
- NS00065258
- DTXSID40917800
-
- Inchi: 1S/C18H12N6O8/c25-21(26)13-5-7-15(17(9-13)23(29)30)19-11-1-2-12(4-3-11)20-16-8-6-14(22(27)28)10-18(16)24(31)32/h1-10,19-20H
- InChI Key: NSEVVJIYKQUECO-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=C(C=CC=1NC1C=CC(=CC=1)NC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 440.071661
- Monoisotopic Mass: 440.071661
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 32
- Rotatable Bond Count: 4
- Complexity: 648
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 207
- XLogP3: 5.4
Experimental Properties
- Density: 1.637
- Boiling Point: 640.6°Cat760mmHg
- Flash Point: 341.2°C
- Refractive Index: 1.764
N,N-Bis(2,4-dinitrophenyl)benzene-1,4-diamine Related Literature
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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